Cas no 2228222-66-8 (1-(1-{7-oxabicyclo2.2.1heptan-2-yl}cyclopropyl)ethan-1-one)

• Product Name: 1-(1-{7-oxabicyclo2.2.1heptan-2-yl}cyclopropyl)ethan-1-one
• CAS No: 2228222-66-8
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 6407124
• PubChem ID: 165839553
• Update Time: 2025-05-22

1-(1-{7-oxabicyclo2.2.1heptan-2-yl}cyclopropyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-{7-oxabicyclo2.2.1heptan-2-yl}cyclopropyl)ethan-1-one
• EN300-1754166
• 2228222-66-8
• 1-(1-{7-oxabicyclo[2.2.1]heptan-2-yl}cyclopropyl)ethan-1-one

• Inchi： 1S/C11H16O2/c1-7(12)11(4-5-11)9-6-8-2-3-10(9)13-8/h8-10H,2-6H2,1H3
• InChI Key： DDDVTVOHWCEZNL-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C2)C1(C(C)=O)CC1

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(1-{7-oxabicyclo2.2.1heptan-2-yl}cyclopropyl)ethan-1-one

1-(1-{7-Oxabicyclo[2.2.1]heptan-2-yl}cyclopropyl)ethan-1-one: A Comprehensive Overview

The compound 1-(1-{7-Oxabicyclo[2.2.1]heptan-2-yl}cyclopropyl)ethan-1-one (CAS No: 2228222-66-8) is a unique organic molecule with a bicyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its bicyclo[2.2.1]heptane ring system, which is fused with a cyclopropane ring and an ethanone group, making it a structurally complex and intriguing molecule.

The bicyclo[2.2.1]heptane framework is a well-known structure in organic chemistry, often referred to as the "norbornane" skeleton. This structure is highly strained due to its bridgehead positions, which can lead to interesting reactivity and physical properties. The cyclopropane ring attached to the bicyclo system further adds to the complexity of the molecule, introducing additional strain and potential for unique chemical behavior.

Recent studies have focused on the synthesis and characterization of this compound, as well as its potential applications in drug design and materials science. Researchers have explored the use of this compound as a building block for constructing more complex molecules with bioactive properties. For instance, its ability to undergo various types of cycloaddition reactions has been exploited in the development of novel pharmaceutical agents.

One of the most notable aspects of 1-(1-{7-Oxabicyclo[2.2.1]heptan-2-yl}cyclopropyl)ethan-1-one is its reactivity under different reaction conditions. The presence of the ketone group (ethanone) in the molecule makes it susceptible to nucleophilic attacks, while the strained rings provide opportunities for ring-opening reactions under specific conditions. These properties have been leveraged in the synthesis of advanced materials and functional polymers.

In terms of pharmacological applications, this compound has shown promise as a precursor for bioactive molecules with potential therapeutic effects. For example, derivatives of this compound have been studied for their anti-inflammatory and antioxidant properties, making them candidates for drug development programs targeting chronic diseases such as neurodegenerative disorders and cardiovascular diseases.

From a structural standpoint, the 7-Oxabicyclo[2.2.1]heptane moiety introduces an oxygen atom into the bicyclic system, which can influence both the physical and chemical properties of the compound. This oxygen atom creates a lactone-like structure within the molecule, which can enhance its stability and solubility in certain solvents—a critical factor in drug delivery systems.

The synthesis of 1-(1-{7-Oxabicyclo[2.